Cas no 21017-09-4 (5'-Chloro-5'-deoxyguanosine)

• Product Name: 5'-Chloro-5'-deoxyguanosine
• CAS No: 21017-09-4
• MF: C₁₀H₁₂ClN₅O₄
• MW: 301.686380386353
• CID: 2842653
• PubChem ID: 135519069
• Update Time: 2024-03-01

5'-Chloro-5'-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-5'-deoxyguanosine
• 5'-chloro-5'-deoxy-guanosine
• Q27455638

• Inchi： 1S/C10H12ClN5O4/c11-1-3-5(17)6(18)9(20-3)16-2-13-4-7(16)14-10(12)15-8(4)19/h2-3,5-6,9,17-18H,1H2,(H3,12,14,15,19)/t3-,5-,6-,9-/m1/s1
• InChI Key： YBIZLKQGKRXLAZ-UUOKFMHZSA-N
• SMILES： ClC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)O)O

Computed Properties

• Exact Mass: 301.0577816g/mol
• Monoisotopic Mass: 301.0577816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 135

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides